Cas no 134221-53-7 (4-chloro-5-iodo-2,6-dimethoxypyrimidine)

• Product Name: 4-chloro-5-iodo-2,6-dimethoxypyrimidine
• CAS No: 134221-53-7
• MF: C₆H₆ClIN₂O₂
• MW: 300.481512546539
• MDL: MFCD18377659
• CID: 5168855
• Update Time: 2025-06-09

4-chloro-5-iodo-2,6-dimethoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5-iodo-2,6-dimethoxypyrimidine
• 2,4-Dimethoxy-5-iodo-6-chloropyrimidine
• SY284741
• Pyrimidine, 4-chloro-5-iodo-2,6-dimethoxy-

• MDL： MFCD18377659
• Inchi： 1S/C6H6ClIN2O2/c1-11-5-3(8)4(7)9-6(10-5)12-2/h1-2H3
• InChI Key： XCUWJUCSKOUCEN-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(N=C1OC)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• XLogP3: 2.4
• Topological Polar Surface Area: 44.2

Additional information on 4-chloro-5-iodo-2,6-dimethoxypyrimidine

Introduction to 4-chloro-5-iodo-2,6-dimethoxypyrimidine (CAS No. 134221-53-7)

4-chloro-5-iodo-2,6-dimethoxypyrimidine, identified by its Chemical Abstracts Service (CAS) number 134221-53-7, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine class, a structural motif widely recognized for its biological activity and pharmaceutical relevance. The presence of both chloro and iodo substituents, along with methoxy groups at the 2 and 6 positions, endows this molecule with unique electronic and steric properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 4-chloro-5-iodo-2,6-dimethoxypyrimidine consists of a pyrimidine ring substituted with a chlorine atom at the 4-position, an iodine atom at the 5-position, and methoxy groups at the 2- and 6-positions. This specific arrangement of functional groups allows for diverse chemical transformations, including nucleophilic substitution reactions, cross-coupling reactions, and metal-catalyzed cyclizations. These reactivities make it an indispensable building block in the construction of more complex molecular architectures.

In recent years, 4-chloro-5-iodo-2,6-dimethoxypyrimidine has been extensively studied for its potential applications in drug discovery and development. Its pyrimidine core is a common scaffold in many pharmacologically active compounds, including antiviral, anticancer, and antimicrobial agents. The halogenated substituents on the pyrimidine ring enhance its reactivity toward various coupling partners, facilitating the synthesis of novel heterocyclic derivatives with enhanced biological properties.

One of the most compelling aspects of 4-chloro-5-iodo-2,6-dimethoxypyrimidine is its utility in cross-coupling reactions, particularly those involving palladium-catalyzed processes such as Suzuki-Miyaura and Stille couplings. These reactions enable the introduction of aryl or vinyl groups at various positions on the pyrimidine ring, expanding the structural diversity of derived compounds. For instance, recent studies have demonstrated that 4-chloro-5-iodo-2,6-dimethoxypyrimidine can be effectively used to synthesize substituted pyrimidines with potential applications in targeted therapy against various diseases.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of pyrimidine derivatives, given their broad spectrum of biological activities. Researchers have reported several novel compounds derived from 4-chloro-5-iodo-2,6-dimethoxypyrimidine that exhibit promising pharmacological effects. For example, modifications at the 4-position (chlorine substitution) have been shown to influence binding affinity to biological targets, while iodine substitution at the 5-position enhances reactivity in subsequent synthetic steps.

Moreover, 4-chloro-5-iodo-2,6-dimethoxypyrimidine has found applications in agrochemical research as well. Pyrimidine-based compounds are known for their efficacy as herbicides and fungicides due to their ability to disrupt essential metabolic pathways in plants and fungi. The unique combination of substituents in 4-chloro-5-iodo-2,6-dimethoxypyrimidine makes it a valuable precursor for designing next-generation crop protection agents with improved selectivity and environmental compatibility.

The synthetic methodologies involving 4-chloro-5-iodo-2,6-dimethoxypyrimidine have also been refined to achieve higher yields and purities through optimized reaction conditions. Recent advancements in catalytic systems have enabled more efficient transformations, reducing waste and improving sustainability. These developments align with global efforts to promote green chemistry principles in pharmaceutical manufacturing.

Recent studies have highlighted the role of halogenated pyrimidines like 4-chloro-5-iodo-2,6-dimethoxypyrimidine in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors or as modulators of DNA replication enzymes. The structural flexibility provided by the halogen atoms allows for fine-tuning of physicochemical properties such as solubility and metabolic stability.

The use of computational chemistry has further accelerated the discovery process by allowing virtual screening of potential derivatives before experimental synthesis. Molecular modeling studies have predicted that certain modifications of 4-chloro-5-iodo-2,6-dimethoxypyrimidine could enhance its interaction with specific biological targets, guiding experimental design toward more effective drug candidates.

In conclusion,4-chloro-5-iodo-octylpyridine, characterized by its CAS number 13422153, remains a cornerstone in synthetic organic chemistry due to its multifaceted utility as an intermediate in drug development and agrochemical innovation. The ongoing research into this compound underscores its importance as a building block for novel bioactive molecules with significant therapeutic potential.